Cas no 1427010-92-1 (2-Cyclobutyl-4-isopropyl-thiazole)

• Product Name: 2-Cyclobutyl-4-isopropyl-thiazole
• CAS No: 1427010-92-1
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5160287
• Update Time: 2025-06-11

2-Cyclobutyl-4-isopropyl-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutyl-4-isopropyl-thiazole

• Inchi： 1S/C10H15NS/c1-7(2)9-6-12-10(11-9)8-4-3-5-8/h6-8H,3-5H2,1-2H3
• InChI Key： CHLOATRCTCFPON-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1CCC1

Additional information on 2-Cyclobutyl-4-isopropyl-thiazole

2-Cyclobutyl-4-isopropyl-thiazole (CAS No. 1427010-92-1): A Comprehensive Overview

2-Cyclobutyl-4-isopropyl-thiazole (CAS No. 1427010-92-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct thiazole ring and cyclobutyl and isopropyl substituents, exhibits a range of properties that make it a valuable candidate for various applications, including drug discovery and chemical synthesis.

The thiazole ring, a five-membered heterocycle containing one sulfur and one nitrogen atom, is a fundamental structural motif in many biologically active compounds. The presence of the cyclobutyl and isopropyl groups in 2-Cyclobutyl-4-isopropyl-thiazole imparts unique steric and electronic properties that can influence its reactivity and biological activity. These properties have been extensively studied to understand their impact on the compound's behavior in different environments.

Recent research has highlighted the potential of 2-Cyclobutyl-4-isopropyl-thiazole in the development of novel therapeutic agents. For instance, studies have shown that thiazoles with similar substituents can exhibit potent anti-inflammatory, antimicrobial, and anticancer activities. The cyclobutyl group, known for its conformational flexibility, can enhance the compound's ability to interact with biological targets, while the isopropyl group can improve solubility and bioavailability.

In the context of drug discovery, 2-Cyclobutyl-4-isopropyl-thiazole has been explored as a lead compound for the development of new drugs targeting various diseases. One notable application is in the treatment of neurodegenerative disorders, where thiazoles have shown promise in modulating key enzymes involved in disease progression. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) disorders.

The synthesis of 2-Cyclobutyl-4-isopropyl-thiazole has been optimized using modern synthetic methods to ensure high yields and purity. Common synthetic routes involve the condensation of a thioamide with an appropriate aldehyde or ketone, followed by cyclization to form the thiazole ring. The introduction of the cyclobutyl and isopropyl groups can be achieved through various functional group transformations, such as alkylation or substitution reactions.

In terms of its physical properties, 2-Cyclobutyl-4-isopropyl-thiazole is typically a solid at room temperature with a well-defined melting point. Its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it suitable for use in various chemical reactions and biological assays. The compound's stability under different conditions has also been studied to ensure its reliability in long-term storage and handling.

The biological activity of 2-Cyclobutyl-4-isopropyl-thiazole has been evaluated through a series of in vitro and in vivo experiments. In cell-based assays, the compound has demonstrated significant activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, studies have shown that it can inhibit key enzymes involved in inflammation and microbial infection, making it a promising candidate for anti-inflammatory and antimicrobial therapies.

To further explore its therapeutic potential, clinical trials are being conducted to assess the safety and efficacy of 2-Cyclobutyl-4-isopropyl-thiazole. Preliminary results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its pharmacokinetics and pharmacodynamics.

In conclusion, 2-Cyclobutyl-4-isopropyl-thiazole (CAS No. 1427010-92-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.